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Compound of Interest

Compound Name: N-2-naphthylsulfamide

Cat. No.: B15067432 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The nomenclature "N-2-naphthylsulfamide" is ambiguous and not standard. This

guide addresses the two most probable interpretations: Naphthalene-2-sulfonamide and

Naphthalen-2-yl sulfamate. Researchers should verify the precise chemical structure of their

compound of interest.

Introduction and Nomenclature Clarification
The precise solubility of a compound in various organic solvents is a critical parameter in

numerous scientific and industrial applications, including drug discovery, chemical synthesis,

and material science. This guide provides an in-depth overview of the available solubility

information and experimental methodologies for N-2-naphthylsulfamide and its likely

structural isomers.

Due to the ambiguity of the term "N-2-naphthylsulfamide," this document will focus on the

following two distinct chemical entities:

Naphthalene-2-sulfonamide (CAS: 1576-47-2): In this molecule, a sulfonamide group (-

SO₂NH₂) is directly bonded to the carbon at the 2-position of the naphthalene ring.

Naphthalen-2-yl sulfamate (CAS: 57651-04-4): In this isomer, the sulfamate group (-

OSO₂NH₂) is linked to the naphthalene ring via an oxygen atom.
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The difference in linkage significantly impacts the physicochemical properties of these

compounds, including their solubility profiles.

Solubility Data
Quantitative solubility data for Naphthalene-2-sulfonamide and Naphthalen-2-yl sulfamate in a

wide range of organic solvents is not extensively reported in publicly available literature. The

following table summarizes the available information.

Table 1: Solubility and Physicochemical Properties of Naphthalene-2-sulfonamide

Property Value Source

IUPAC Name naphthalene-2-sulfonamide PubChem[1]

CAS Number 1576-47-2 PubChem[1]

Molecular Formula C₁₀H₉NO₂S PubChem[1]

Molecular Weight 207.25 g/mol PubChem[1]

Melting Point 215-219 °C Sigma-Aldrich[2]

logP (Octanol/Water) 1.632 ChemicalBook[3]

Solubility

Very slightly soluble (0.23 g/L)

at 25°C (solvent not specified,

likely water)

Guidechem[4]

Water Solubility No data available ChemicalBook[3]

Note: No specific solubility data in organic solvents was found for Naphthalen-2-yl sulfamate in

the reviewed literature.

Experimental Protocols for Solubility Determination
For researchers needing to determine the solubility of N-2-naphthylsulfamide isomers or other

sulfonamides, the isothermal saturation method is a widely accepted and reliable technique.[5]

3.1. Isothermal Saturation Method
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This method involves preparing a saturated solution of the solute in the solvent of interest at a

constant temperature and then determining the concentration of the solute in the solution.

Materials and Equipment:

Naphthalene-2-sulfonamide or its isomer

Selected organic solvents (e.g., ethanol, methanol, acetone, dimethylformamide)

Thermostatic shaker or incubator

Centrifuge

Analytical balance

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Syringe filters (e.g., 0.45 µm PTFE)

Procedure:

Sample Preparation: Add an excess amount of the solid compound to a known volume of the

organic solvent in a sealed vial.

Equilibration: Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25

°C or 37 °C). Agitate the samples for a predetermined period (e.g., 24-72 hours) to ensure

equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the constant

temperature to allow the undissolved solid to settle. For finer suspensions, centrifugation can

be used to facilitate the separation of the solid and liquid phases.

Sample Extraction: Carefully withdraw a known volume of the supernatant (the clear,

saturated solution) using a pipette.
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Filtration: Immediately filter the extracted sample through a syringe filter to remove any

remaining solid particles.

Dilution: Dilute the filtered, saturated solution with a suitable solvent to a concentration that

falls within the linear range of the analytical method.

Quantification: Analyze the diluted sample using a calibrated HPLC or UV-Vis

spectrophotometry method to determine the concentration of the dissolved compound.

Calculation: Calculate the solubility from the determined concentration and the dilution factor.

The solubility is typically expressed in units of mg/mL, g/L, or mol/L.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

compound using the isothermal saturation method.

Workflow for Isothermal Saturation Solubility Determination
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to Solvent Seal Vial Agitate at Constant
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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